5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13ClO3/c1-17-13-6-4-10(15)8-11(13)9-3-5-14(18-2)12(16)7-9/h3-8,16H,1-2H3
• InChI Key: VRDGOOSEKXXQMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)OC)O
• Molecular Formula: C14H13ClO3
• DSSTOX Substance ID: DTXSID10685680
• Molecular Weight: 264.70 g/mol
• CAS No.: 1261922-55-7

Description

5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol is an organic compound characterized by the presence of chloro and methoxy substituents on a phenolic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol typically involves the reaction of 5-chloro-2-methoxyphenol with appropriate reagents under controlled conditions. One common method includes the use of boronic acids and derivatives in cross-coupling reactions . The reaction conditions often involve the use of catalysts such as palladium and bases like potassium carbonate in solvents such as dimethylformamide or toluene.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar cross-coupling reactions. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chloro-substituted position, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce corresponding alcohols or amines.

Scientific Research Applications

5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects . The pathways involved can include modulation of signal transduction processes or interference with metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-5-methoxyphenyl boronic acid
• 5-Chloro-2-methoxyphenylboronic acid
• 2-Chloro-5-methoxyaniline

Uniqueness

5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as varied biological activities.